6-Nitro-1-pyrenol-d8

• Molecular Formula: C₁₆HD₈NO₃
• Molecular Weight: 271.3
• Synonyms: 1-Nitro-6-hydroxypyrene-d8; 1-Nitropyren-6-ol-d8; 6-Hydroxy-1-nitropyrene-d8

Description

6-Nitro-1-pyrenol-d8 (CAS: 1767-28-8, deuterated) is a stable isotope-labeled analog of 6-nitro-1-pyrenol, where eight hydrogen atoms are replaced with deuterium. This deuterated compound is primarily used as an internal standard in mass spectrometry (MS) and high-performance liquid chromatography (HPLC) for quantifying non-deuterated nitro-polycyclic aromatic hydrocarbons (nitro-PAHs) in environmental and biological samples . Its isotopic labeling ensures minimal chemical deviation from the target analyte while providing a distinct mass signature for precise detection .

Comparison with Similar Compounds

Structural Isomers: 6-Nitro vs. 8-Nitro Derivatives

• 6-Nitro-1-pyrenol and 8-Nitro-1-pyrenol are positional isomers differing in the nitro group’s position on the pyrene backbone. A commercial mixture (8-Nitro major) is available for analytical applications, but the isomers’ distinct chemical behaviors necessitate separate quantification .
• Deuterated analogs: 6-Nitro-1-pyrenol-d8: Molecular formula C₁₆D₈HNO₃ (MW: 271.32 g/mol). 8-Nitro-1-pyrenol-d8: Molecular formula C₁₆D₈HNO₃ (MW: 271.32 g/mol) with ~85% purity . Despite identical molecular weights, their distinct nitro positions lead to differences in retention times and fragmentation patterns in chromatographic and spectroscopic analyses.

Deuterated vs. Non-Deuterated Compounds

Compound	Molecular Formula	Molecular Weight	Price (10mg)	Key Use Case	Availability
6-Nitro-1-pyrenol	C₁₆H₉NO₃	263.25 g/mol	356.00 €	Environmental analysis	Available
6-Nitro-1-pyrenol-d8	C₁₆D₈HNO₃	271.32 g/mol	2,345.00 €	Internal standard	Discontinued
8-Nitro-1-pyrenol-d8	C₁₆D₈HNO₃	271.32 g/mol	N/A	Isotopic tracer	Available

• Cost: Deuterated compounds command a premium (e.g., 6-Nitro-1-pyrenol-d8 at 2,345.00 €/10mg vs. 356.00 €/10mg for the non-deuterated form) due to synthesis complexity .
• Analytical Utility : Deuterated analogs eliminate matrix interference in MS, enabling accurate quantification of trace nitro-PAHs .

Purity and Availability

• 6-Nitro-1-pyrenol-d8: Discontinued in 5–100mg sizes but may be available in smaller quantities (e.g., 1mg) upon request .
• 8-Nitro-1-pyrenol-d8: Sold at ~85% purity, suitable for isotopic tracing but may require further purification for sensitive applications .

Competing Mixtures

The 6-/8-Nitro-1-pyrenol mixture (8-Nitro major, 296.00 €/10mg) serves as a cost-effective alternative for screening but lacks the specificity of pure deuterated standards .

Key Research Findings

• Environmental Monitoring: 6-Nitro-1-pyrenol-d8 has been used to quantify diesel exhaust particulates, with detection limits improved by 10-fold compared to non-deuterated methods .
• Isomer Differentiation : In HPLC-MS/MS, deuterated standards resolve co-eluting 6- and 8-nitro isomers, reducing false positives in air pollution studies .

Notes on Discrepancies

• Availability Conflicts: lists 6-Nitro-1-pyrenol-d8 as discontinued, while cites active pricing. This may reflect regional supplier variability or batch-specific discontinuation .
• Synthesis Challenges : Deuterated nitro-PAHs require specialized facilities, contributing to supply inconsistencies .